Cas no 309943-04-2 (4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid)

4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring a cyclohexyl(methyl)amino functional group at the 4-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as an intermediate in the development of bioactive molecules. The nitro and carboxylic acid groups provide reactive sites for further functionalization, while the cyclohexyl(methyl)amino moiety may influence solubility and steric properties. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the design of targeted compounds. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and consistency.
4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid structure
309943-04-2 structure
Product Name:4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid
CAS No:309943-04-2
MF:C14H18N2O4
MW:278.303723812103
MDL:MFCD02111684
CID:1074961
PubChem ID:24075694
Update Time:2025-06-14

4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid
    • 4-(cyclohexyl(methyl)amino)-3-nitrobenzoic acid
    • AKOS000214708
    • SCHEMBL2773641
    • 4-(Cyclohexyl(methyl)amino)-3-nitrobenzoicacid
    • SR-01000143983
    • 309943-04-2
    • Oprea1_533721
    • VSPIHBDRJRMTKQ-UHFFFAOYSA-N
    • A1-25703
    • SB81667
    • SR-01000143983-1
    • DA-07081
    • MDL: MFCD02111684
    • Inchi: 1S/C14H18N2O4/c1-15(11-5-3-2-4-6-11)12-8-7-10(14(17)18)9-13(12)16(19)20/h7-9,11H,2-6H2,1H3,(H,17,18)
    • InChI Key: VSPIHBDRJRMTKQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C(=O)O)C=CC=1N(C)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 278.12674
  • Monoisotopic Mass: 278.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • PSA: 92.47

4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid Security Information

  • HazardClass:IRRITANT

4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid Pricemore >>

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Additional information on 4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid

Comprehensive Overview of 4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid (CAS No. 309943-04-2)

4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid (CAS No. 309943-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique nitrobenzoic acid backbone and cyclohexyl(methyl)amino substituent, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Its molecular structure, which combines a nitro group and a carboxylic acid functionality, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid has surged due to its potential applications in drug discovery and material science. Researchers are particularly interested in its ability to act as a building block for more complex molecules, especially those targeting enzyme inhibition and receptor modulation. The compound's nitro group and carboxylic acid moiety provide reactive sites for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

One of the most frequently asked questions about 4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid revolves around its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the nitration of benzoic acid derivatives followed by the introduction of the cyclohexyl(methyl)amino group. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent requirements of pharmaceutical applications.

The pharmacological potential of 4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid has also been a hot topic in academic and industrial circles. Preliminary studies suggest that its derivatives may exhibit anti-inflammatory and antimicrobial activities, making it a promising candidate for further investigation. Additionally, its structural similarity to known bioactive molecules has sparked interest in its use as a scaffold for designing new drugs with improved efficacy and safety profiles.

From an industrial perspective, 4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid is valued for its role in the production of fine chemicals and specialty materials. Its incorporation into polymers and coatings has been explored to enhance thermal stability and mechanical properties. Furthermore, the compound's compatibility with various solvents and reagents makes it a flexible choice for diverse chemical processes.

Environmental and safety considerations are also paramount when working with 4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid. While the compound is not classified as hazardous under standard regulations, proper handling and storage practices are essential to minimize risks. Researchers and manufacturers are increasingly adopting green chemistry principles to reduce waste and improve the sustainability of its production.

In conclusion, 4-[Cyclohexyl(methyl)amino]-3-nitrobenzoic acid (CAS No. 309943-04-2) represents a fascinating area of study with broad implications for science and industry. Its unique chemical properties and multifunctional applications continue to drive innovation across multiple disciplines. As research progresses, this compound is likely to play an even more significant role in the development of next-generation therapeutics and advanced materials.

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